Cas no 1932144-69-8 (tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1932144-69-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5276772
• Update Time: 2026-03-09

tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, (1R,5S,6R)-
• tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3/t7-,8+,9+/m0/s1
• InChI Key： IIZSRECJUBGQCE-DJLDLDEBSA-N
• SMILES： [C@]12([H])[C@]([H])([C@H](N)C1)CN(C(OC(C)(C)C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

Research Brief on tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS: 1932144-69-8)

The compound tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS: 1932144-69-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and recent research findings.

Recent studies have highlighted the role of tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate as a versatile building block in the synthesis of complex heterocyclic compounds. Its unique bicyclic structure and functional groups make it an attractive candidate for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. The compound's stereochemistry and rigid scaffold contribute to its ability to interact with specific biological targets, enhancing its potential for drug discovery.

One of the most notable applications of this compound is its use in the synthesis of β-lactamase inhibitors, which are critical in combating antibiotic-resistant bacterial infections. Researchers have demonstrated that derivatives of tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate exhibit potent inhibitory activity against a broad spectrum of β-lactamases, offering a promising avenue for addressing the global challenge of antimicrobial resistance. The compound's ability to stabilize the transition state of β-lactamase enzymes has been elucidated through advanced computational modeling and X-ray crystallography studies.

In addition to its antimicrobial applications, recent investigations have explored the potential of this compound in the development of neuroprotective agents. Its structural similarity to known neuromodulators has prompted studies into its interactions with neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro and in vivo studies have shown promising results, with some derivatives demonstrating significant neuroprotective effects and low toxicity profiles.

The synthesis of tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate has also seen advancements, with researchers developing more efficient and scalable routes. Recent publications describe improved catalytic methods for the stereoselective formation of the bicyclic core, reducing the number of synthetic steps and increasing overall yields. These innovations are expected to facilitate the broader application of this compound in both academic and industrial settings.

In conclusion, tert-butyl (1R,5S,6R)-6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS: 1932144-69-8) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial agents to neuroprotective therapeutics. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in the development of next-generation pharmaceuticals. Future studies are likely to focus on optimizing its pharmacological properties and expanding its therapeutic potential.